Cas no 2055848-88-7 (Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride)

• Product Name: Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride
• CAS No: 2055848-88-7
• MF: C₁₀H₂₁ClN₂O₃
• MW: 252.738342046738
• CID: 4634943
• PubChem ID: 45072229
• Update Time: 2025-10-18

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (R)-2-(hydroxymethyl)piperazine-1-carboxylate hydrochloride
• Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride
• (R)-1-N-Boc-2-Hydroxymethylpiperazine HCl
• (R)-tert-Butyl 2-(hydroxymethyl)piperazine-1-carboxylate hydrochloride
• I11961
• tert-Butyl(R)-2-(hydroxymethyl)piperazine-1-carboxylatehydrochloride
• 2055848-88-7
• CS-13367
• AKOS030629960
• tert-butyl (2R)-2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride
• CS-0028268

• Inchi： 1S/C10H20N2O3.ClH/c1-10(2,3)15-9(14)12-5-4-11-6-8(12)7-13;/h8,11,13H,4-7H2,1-3H3;1H
• InChI Key： KCBRHMIIEHQCOI-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCNCC1CO)=O

Computed Properties

• Exact Mass: 252.1240702g/mol
• Monoisotopic Mass: 252.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8

Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride

Recent Advances in the Application of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride (CAS: 2055848-88-7) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride (CAS: 2055848-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the role of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride as a key intermediate in the synthesis of biologically active molecules. Its unique structural features, including the piperazine ring and hydroxymethyl group, make it a valuable scaffold for the design of novel drug candidates. Researchers have successfully utilized this compound in the development of kinase inhibitors, antimicrobial agents, and modulators of central nervous system (CNS) targets.

One of the most notable advancements involves the optimization of synthetic routes for Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing production costs. This development is particularly significant for large-scale pharmaceutical manufacturing, where efficiency and cost-effectiveness are critical factors.

In the realm of drug discovery, Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride has been employed as a building block for the development of novel anticancer agents. Recent preclinical studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific cancer-related kinases, with promising results in in vitro and in vivo models. These findings suggest potential applications in targeted cancer therapies, particularly for tumors resistant to conventional treatments.

Furthermore, research has explored the compound's utility in CNS drug development. Its ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for the design of neuroprotective agents and treatments for neurodegenerative disorders. Ongoing studies are investigating its potential in Alzheimer's and Parkinson's disease therapeutics.

The safety profile of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride has also been a subject of recent investigation. Toxicology studies conducted in 2023 indicate that the compound exhibits low acute toxicity and good tolerability in animal models, supporting its continued development for pharmaceutical applications. However, researchers emphasize the need for comprehensive long-term safety evaluations before clinical translation.

Looking forward, the scientific community anticipates expanding applications of this compound in various therapeutic areas. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) designs and its use in the development of novel antibiotic combinations to address antimicrobial resistance. The versatility of Tert-butyl 2-(hydroxymethyl)piperazine-1-carboxylate;hydrochloride positions it as a valuable tool in modern drug discovery efforts.